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Compound of Interest

Compound Name: Dimethoxymethylsilane

Cat. No.: B7823244

For Researchers, Scientists, and Drug Development Professionals

Dimethoxymethylsilane (CAS No. 16881-77-9), a versatile organosilicon compound, is a key
intermediate in the synthesis of various functional organosilanes. Its utility in producing silicone
polymers, resins, and coatings makes it a valuable reagent in the pharmaceutical, electronics,
and materials science industries.[1][2][3] However, its chemical reactivity and hazardous
properties necessitate a thorough understanding of its safety profile and strict adherence to
handling protocols to ensure the well-being of laboratory personnel and the integrity of
research.

This guide provides comprehensive safety data, detailed handling procedures, and emergency
protocols to support the safe and effective use of Dimethoxymethylsilane in a research and
development setting.

Hazard Identification and Classification

Dimethoxymethylsilane is classified as a highly flammable liquid and vapor that can cause
serious eye irritation.[4] It may also cause skin and respiratory tract irritation.[4][5] Upon contact
with moisture or water, it decomposes to release methanol, which can have chronic effects on
the central nervous system.[4][6]

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[4][7][8]
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H311: Toxic in contact with skin.[7][8]
H315: Causes skin irritation.[7][8]
H318: Causes serious eye damage.[7][8]

H319: Causes serious eye irritation.[4]

Quantitative Safety Data

The following tables summarize the key quantitative data for Dimethoxymethylsilane,

compiled from various safety data sheets.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C3H1002Si [1112][4]
Molecular Weight 106.2 g/mol [2]
Appearance Colorless liquid [21[31[41[9]
Boiling Point 61°C/141.8 °F [2][9]
Melting Point -136 °C / -212.8 °F [2][9]
Flash Point -9 °C (15.8 °F) to 2 °C (35.6 -
°F)

Specific Gravity 0.861 g/cm?3 [2][9]

Table 2: Toxicological Data
Test Species Route Value Source
LD50 Rat Oral 4816 mg/kg [8]
LD50 Rabbit Dermal 627.8 mg/kg [8]
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Experimental Protocols for Toxicity Testing

The toxicological data presented are typically determined using standardized protocols, such
as those established by the Organisation for Economic Co-operation and Development
(OECD). Below are summaries of the methodologies for key acute toxicity tests.

OECD Guideline 401: Acute Oral Toxicity

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[5]

e Principle: The test substance is administered in graduated doses to several groups of
experimental animals, with one dose per group.[5] Observations of effects and mortality are
made.[5]

e Animal Species: Commonly used laboratory rodent strains are employed, with at least 5
animals of the same sex per dose level.[5]

e Procedure:

[e]

Animals are fasted overnight prior to administration.[5]

o The test substance is administered in a single dose by gavage.[5] If a single dose is not
possible, it can be given in smaller fractions over a period not exceeding 24 hours.[5]

o Food is withheld for a further 3-4 hours after administration.[5]

o Animals are observed for mortality, body weight changes, and clinical signs of toxicity for a
set period.[5]

o At the conclusion of the test, surviving animals are euthanized and necropsied.[5]

OECD Guideline 402: Acute Dermal Toxicity

This test assesses the potential short-term hazards of a substance when exposed through the
skin.[10]
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e Principle: The test substance is applied to the skin of laboratory animals, and the resulting
toxic effects are observed.[10] The test can be conducted as a limit test to determine if the
substance has low toxicity or a full test to establish a dose-response relationship.[10]

e Animal Species: Rodents are typically used.
e Procedure:
o The fur is removed from the dorsal area of the trunk of the test animals.

o The test substance is applied uniformly over a shaved area of approximately 10% of the
total body surface area and held in contact with the skin with a porous gauze dressing for
24 hours.[10][11]

o Animals are observed daily for at least 14 days for signs of toxicity and mortality.[10]
o Body weights are recorded at least weekly.[10]

o All animals undergo a gross necropsy at the end of the study.[10]

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This method evaluates the potential of a substance to cause localized skin irritation or
corrosion.[12]

e Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal, with untreated skin serving as a control.[7][13]

e Animal Species: The albino rabbit is the preferred laboratory animal.[7][13]

e Procedure:
o A 0.5 mL (liquid) or 0.5 g (solid) dose is applied to a test site of approximately 6 cmz2.[13]
o The exposure period is 4 hours, after which the residual test substance is removed.[7][13]

o The skin is examined for signs of erythema (redness) and edema (swelling) for up to 14
days.[13]
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o The severity of the skin reactions is scored and evaluated in conjunction with their
reversibility.[13]

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test is designed to identify substances that have the potential to cause acute eye irritation
or corrosion.[14]

o Principle: The test substance is applied in a single dose into the conjunctival sac of one eye
of an animal, with the other eye serving as a control.[6][15]

e Animal Species: The albino rabbit is the preferred species.[6]

e Procedure:

o

A single dose of the test substance is instilled into the eye of one animal.[6]
o The eyes are examined at 1, 24, 48, and 72 hours after application.[6]

o The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and
conjunctiva.[6][14]

o If a corrosive effect is not observed, the response is confirmed using up to two additional
animals.[6][14] The observation period is sufficient to fully evaluate the reversibility of the
effects.[6]

Safe Handling and Storage

Adherence to strict safety protocols is paramount when working with Dimethoxymethylsilane.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[41[5][12]

o Use explosion-proof electrical, ventilating, and lighting equipment.[4][7][8][9]

o Emergency eye wash fountains and safety showers must be readily available in the
immediate vicinity of any potential exposure.[4]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure.

o Eye Protection: Chemical safety goggles are mandatory.[4][5] Contact lenses should not be
worn.[4]

» Hand Protection: Neoprene or nitrile rubber gloves should be worn.[4]
» Skin and Body Protection: Wear a lab coat or other suitable protective clothing.[4][5]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-certified organic vapor (black
cartridge) respirator is required.[4][5]

Handling Procedures

¢ Avoid all contact with eyes and skin, and do not breathe vapors or mist.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][7][8][9] No
smoking is permitted in the handling area.[4][7][8][9]

Use only non-sparking tools.[4][7][8][9]

Ground and bond containers and receiving equipment during transfers to prevent static
discharge.[4][6][7][9]

Handle empty containers with care as they may contain flammable residual vapors.[4][6]

Storage Requirements

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][4][7][9]
» Store away from heat and sources of ignition.[2][4][6]

o Keep away from incompatible materials such as oxidizing agents, strong bases, moisture,
and water.[2][4][6][9]

o Be aware that sealed containers may build pressure over extended storage; vent slowly.[4]
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Emergency Procedures
First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[4][5] Seek immediate medical attention.

[415]

In case of skin contact: Take off immediately all contaminated clothing.[4][7] Wash the
affected area with plenty of soap and water.[4][5]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[4][5] If
you feel unwell, seek medical advice.[4]

If swallowed: Do NOT induce vomiting.[12] Rinse mouth with water.[8] Never give anything
by mouth to an unconscious person.[4] Get medical advice/attention.[4]

Spill and Leak Procedures

For a minor spill, trained personnel wearing appropriate PPE can perform the cleanup.

Eliminate Ignition Sources: Immediately extinguish all flames, turn off spark-producing
equipment, and stop any hot work in the area.[5][16][17]

Ventilate the Area: Ensure adequate ventilation to disperse flammable vapors.[17]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to dike the spill and prevent it from spreading.[5][16][17][18] Do not use combustible
materials like paper towels.[17]

Absorb the Material: Carefully add the absorbent material to the spill, working from the
outside in.[18]

Collect and Dispose: Using non-sparking tools, collect the absorbed material and place it into
a suitable, labeled container for hazardous waste disposal.[5][6][9][16]

Decontaminate: Clean the spill area with soap and water.

Report: Report the incident to your supervisor.
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For major spills, evacuate the area immediately and contact emergency response personnel.
[18]

Firefighting Measures

o Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry chemical to
extinguish a fire.[4][6]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4][6][9] Use a water spray or fog to cool exposed containers.[4][6]

Reactivity and Stability

« Stability: Dimethoxymethylsilane is stable under normal conditions.[4][9]

o Reactivity: It decomposes slowly in contact with moist air or water, liberating methanol.[4][6]
Strong bases, including amines, can cause disproportionation to pyrophoric products.[4]
Contact with platinum, platinum and iron salts, and other Lewis acids in the presence of
moisture can generate flammable hydrogen gas.[4]

e Incompatible Materials: Avoid contact with oxidizing agents, moisture, and water.[4][6]

e Hazardous Decomposition Products: Hazardous combustion products include carbon oxides
and silicon dioxide.[5][12]

Visualized Safety Workflows

The following diagrams illustrate key safety relationships and a typical experimental workflow
for handling Dimethoxymethylsilane.
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Caption: Relationship between Dimethoxymethylsilane hazards and preventative measures.

Caption: A typical laboratory workflow for handling Dimethoxymethylsilane.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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